Cas no 1092394-15-4 (6-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine)

• Product Name: 6-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• CAS No: 1092394-15-4
• MF: C₇H₈N₄O
• MW: 164.164620399475
• MDL: MFCD11870490
• CID: 1029632
• PubChem ID: 46864066
• Update Time: 2025-10-29

6-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine
• 6-methoxy[1,2,4]triazolo[1,5-a]pyridin-2-amine
• ACT07260
• AK-40660
• I14-9459
• KB-248940
• SureCN558172
• SY129521
• BLGYAIWJMVWVDS-UHFFFAOYSA-N
• AKOS015917737
• 2-Amino-6-methoxy-[1,2,4]triazolo[1,5-a]pyridine
• SCHEMBL558172
• DB-059855
• 1092394-15-4
• AS-36202
• DTXSID80676924
• MFCD11870490
• AMY15746
• 6-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-ylamine
• CS-0311025

• MDL： MFCD11870490
• Inchi： 1S/C7H8N4O/c1-12-5-2-3-6-9-7(8)10-11(6)4-5/h2-4H,1H3,(H2,8,10)
• InChI Key： BLGYAIWJMVWVDS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=NC(N)=NN2C=1

Computed Properties

• Exact Mass: 164.06981089g/mol
• Monoisotopic Mass: 164.06981089g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 65.4Ų

Experimental Properties

• Density: 1.48

Additional information on 6-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine

6-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine (CAS No. 1092394-15-4): A Comprehensive Overview

6-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine (CAS No. 1092394-15-4) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This triazolopyridine derivative is characterized by a methoxy group at the 6-position and an amino group at the 2-position, making it a versatile intermediate for the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound for its potential applications in drug discovery and material science.

The molecular formula of 6-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine is C7H8N4O, with a molecular weight of 164.16 g/mol. Its structure combines a triazole ring fused with a pyridine ring, which is a common motif in many pharmacologically active compounds. The presence of the methoxy group enhances the compound's solubility and bioavailability, while the amino group provides a reactive site for further chemical modifications. These features make it a valuable building block in medicinal chemistry.

One of the key reasons for the growing interest in 6-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine is its potential role in the development of novel therapeutics. Recent studies have explored its use as a precursor for kinase inhibitors, which are crucial in targeting cancer and inflammatory diseases. Additionally, its triazolopyridine core is being investigated for antimicrobial and antiviral properties, aligning with the global demand for new treatments against resistant pathogens.

In the agrochemical sector, 6-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine is being studied for its potential as a plant growth regulator or pesticide intermediate. The compound's ability to interact with biological systems makes it a candidate for developing eco-friendly agrochemicals, a hot topic in sustainable agriculture. Researchers are also exploring its use in organic electronics, where its conjugated system could contribute to the development of advanced materials for optoelectronic devices.

The synthesis of 6-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine typically involves multi-step reactions, starting from commercially available pyridine derivatives. Modern synthetic routes emphasize green chemistry principles, such as reducing solvent waste and improving atom economy. These advancements align with the increasing focus on sustainable chemistry practices in both academia and industry.

From a commercial perspective, the demand for 6-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine is expected to rise, particularly in the pharmaceutical and agrochemical sectors. Its CAS number, 1092394-15-4, serves as a unique identifier for procurement and regulatory purposes. Suppliers and manufacturers are scaling up production to meet the growing needs of research institutions and industrial partners worldwide.

Quality control is paramount when working with 6-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and consistency. Proper storage conditions, typically in a cool, dry environment, are essential to maintain the compound's stability over time.

For researchers considering 6-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine for their projects, it's important to consult the latest literature and safety data sheets. While the compound itself is not classified as hazardous under standard regulations, proper laboratory practices should always be followed when handling any chemical substance.

The future outlook for 6-Methoxy-[1,2,4]triazolo[1,5-a]pyridin-2-amine appears promising, with ongoing research uncovering new potential applications. Its structural versatility and biological relevance position it as a compound of continuing interest across multiple scientific disciplines. As synthetic methodologies improve and application studies progress, this triazolopyridine derivative may play an increasingly important role in addressing current challenges in healthcare and agriculture.